Cas no 402946-98-9 (2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine)

• Product Name: 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine
• CAS No: 402946-98-9
• MF: C₂₂H₁₇N₃O₅S
• MW: 435.452483892441
• CID: 6293174
• PubChem ID: 3500890
• Update Time: 2025-05-30

2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine
• AKOS024601407
• [2-(1,2-dihydroacenaphthylen-5-yl)-1,3-thiazolidin-3-yl]-(3,5-dinitrophenyl)methanone
• (2-(1,2-dihydroacenaphthylen-5-yl)thiazolidin-3-yl)(3,5-dinitrophenyl)methanone
• 402946-98-9
• F0872-0021
• Oprea1_439526

• Inchi： 1S/C22H17N3O5S/c26-21(15-10-16(24(27)28)12-17(11-15)25(29)30)23-8-9-31-22(23)19-7-6-14-5-4-13-2-1-3-18(19)20(13)14/h1-3,6-7,10-12,22H,4-5,8-9H2
• InChI Key： CJRLJNCTPTWBNT-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])=O)C1C1C=CC2CCC3=CC=CC=1C=23

Computed Properties

• Exact Mass: 435.08889182g/mol
• Monoisotopic Mass: 435.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine

Comprehensive Overview of 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine (CAS No. 402946-98-9)

The compound 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine (CAS No. 402946-98-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the 1,2-dihydroacenaphthylene core and the 3,5-dinitrobenzoyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a photoactive material or a pharmacophore in drug discovery, given its ability to interact with biological targets and light-sensitive systems.

In recent years, the demand for functionalized thiazolidine derivatives has surged due to their versatility in organic synthesis and biomedical research. The presence of the thiazolidine ring in this compound enhances its stability and bioactivity, making it a subject of interest for scientists exploring new therapeutic agents. Additionally, the 3,5-dinitrobenzoyl group contributes to its electron-withdrawing properties, which are crucial for applications in optoelectronics and sensor technologies.

One of the most frequently asked questions about CAS No. 402946-98-9 revolves around its synthetic pathways and purification methods. Given the complexity of its structure, researchers often seek optimized protocols to achieve high yields and purity. The compound’s solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) is another area of interest, as it impacts its applicability in various experimental setups.

From an environmental sustainability perspective, the synthesis of 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine aligns with the growing trend toward green chemistry. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to minimize waste and energy consumption. This approach not only enhances the compound’s appeal but also addresses the broader scientific community’s focus on sustainable chemical practices.

The compound’s potential in drug delivery systems is another hot topic. Its lipophilic nature and structural rigidity make it a candidate for nanocarrier formulations, particularly in targeting specific tissues or cells. With the rise of personalized medicine, such molecules are being scrutinized for their ability to improve therapeutic efficacy while reducing side effects.

In the realm of materials science, CAS No. 402946-98-9 is being investigated for its photophysical properties. The dinitrobenzoyl group’s ability to absorb UV-visible light makes it suitable for photocatalysis and light-harvesting applications. These properties are particularly relevant in the development of next-generation solar cells and organic LEDs (OLEDs), where efficiency and stability are paramount.

As the scientific community continues to explore the multifaceted applications of 2-(1,2-dihydroacenaphthylen-5-yl)-3-(3,5-dinitrobenzoyl)-1,3-thiazolidine, its role in advancing both biomedical and technological innovations becomes increasingly evident. Whether in drug design, environmental remediation, or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge research.